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Chemical Profile of Hexyl Azide

The table below summarizes the basic identifying information for hexyl azide from the search results.

Property Value / Description
CAS Number 6926-45-0 [1]
Molecular Formula CgH13N3 [1]
Molecular Weight 127.188 g/mol [1]
Common Name 1-azidohexane [1]
Synonym n-hexyl azide [1]

Specific quantitative data on its decomposition temperature, flash point, or auto-ignition point was not

located in the search results [2].

Thermal Stability of Organic Azides
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Although data is specific to hexyl azide is limited, the search results provide critical general knowledge

about organic azides as a class of compounds:

* Inherent Instability: Organic azides contain covalent azide groups (-Ng3) that can decompose with
slight input of energy from heat and light [3]. They are classified as energetic materials [3].

e Decomposition Temperature Prediction: One research approach involves predicting the
temperature of maximum mass loss (Tymax) based on molecular structure, using factors like

molecular fragments and the number of hydrogen and nitrogen atoms [3]. This indicates stability must
be assessed on a case-by-case basis.

Experimental Stability Assessment

For a definitive safety assessment, experimental evaluation is essential. Here is a generalized workflow for

thermal stability analysis based on established laboratory practices.
Sample Preparation
(Hexyl Azide)
Thermogravimetric Accelerating Rate
Analysis (TGA) Calorimetry (ARC)

Onset Temp, AH Mass Loss Profile Self-heat Rate

Click to download full resolution via product page

Captions for the diagram:

¢ Above: Experimental workflow for thermal stability assessment of hexyl azide using calorimetric
techniques.

The specific methodologies can be summarized as follows:
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Technique Primary Measurement Key Outcome for Hexyl Azide

Differential Scanning Heat flow into/out of sample Onset temperature of exothermic

Calorimetry (DSC) vs. temperature [4] decomposition; heat of decomposition

(AH) [4]

Thermogravimetric Mass change of sample vs. Temperature of maximum mass loss

Analysis (TGA) temperature [3] (Tgmax) [3]

Accelerating Rate Self-heating rate of sample Detection of low-level exotherms; onset

Calorimetry (ARC) under adiabatic conditions temperature under simulated process
[4] conditions [4]

Storage Recommendations & Safety Protocols

Based on the known hazardous nature of organic azides and general laboratory safety practices for unstable
compounds, the following handling and storage protocols are recommended in the absence of a complete

Safety Data Sheet (SDS) [2].

(Safe Handling Practices Persqnal Protective
— Equipment (PPE)

T
(Incompatible Materials)

(Storage Conditions

Click to download full resolution via product page
Captions for the diagram:
e Above: Core components of a safety protocol for handling and storing hexyl azide.

e Storage Conditions: Store in a cool, dry, and well-ventilated place. The container must be tightly
closed and made of a compatible material. A dedicated refrigerator for chemicals is often required, as

household refrigerators pose ignition risks [2].
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e Personal Protective Equipment (PPE): Wear appropriate impervious gloves, safety glasses with
side shields, and a dust mask when handling significant quantities, especially during transfers that

could generate aerosols [2].

o Safe Handling Practices: Always avoid the formation of dust and aerosols. Perform all work in a
fume hood to protect against vapor or mist inhalation. Obtain specific safety instructions before use

and practice good industrial hygiene [2].

e Incompatible Materials: While specific incompatibilities for hexyl azide are not listed, organic
azides, in general, can react with strong oxidizers, acids, and heavy metals. A general rule is to store

them away from all other chemicals [2].

Critical Knowledge Gaps and Next Steps

The most significant finding is the lack of hexyl azide-specific safety data in the searched resources [2]. To

ensure safety in your laboratory, I strongly suggest you:

e Consult Specialized Databases: Search safety data sections in SciFinder-n, Reaxys, or PubChem
for potentially unpublished data or literature references.

¢ Review Analogous Compounds: Study the SDS for simpler azides (e.g., benzyl azide) to
understand common hazards and recommended practices, though these are not perfect substitutes.

¢ Constitute a Safety Assessment: If no data can be found, treat hexyl azide with maximum caution
and begin your research with the experimental stability assessments (DSC/TGA) using very small
guantities to establish its safe handling parameters.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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